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Compound of Interest

Compound Name: 2-Methoxy-5-propylphenol

CAS No.: 58539-27-8

Cat. No.: B3054153

Get Quote

Executive Summary
5-Propylguaiacol (CAS: 58539-27-8) is a rare isomeric phenolic compound distinct from its

abundant regioisomer, 4-propylguaiacol (dihydroeugenol).[1] While 4-propylguaiacol is a

primary monomer of lignin structure, the 5-propyl isomer typically arises through specific stress-

induced metabolic pathways in resinous woods (e.g., Aquilaria spp.) or via thermodynamic

rearrangement during thermal degradation (pyrolysis) of lignocellulosic biomass.[1]

This guide analyzes the specific biological matrices where 5-propylguaiacol occurs,

distinguishing its origins from standard lignin monomers and outlining its relevance as a

biomarker for high-value resins and a product of catalytic lignin valorization.[1]

Chemical Identity & Structural Distinctness[1][2][3]
To ensure experimental accuracy, researchers must distinguish 5-propylguaiacol from its

isomers.[1] In standard lignocellulosic nomenclature, "propylguaiacol" often defaults to the 4-

isomer; therefore, rigorous verification of the substitution pattern is required.
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Feature 5-Propylguaiacol (Target)
4-Propylguaiacol
(Common)

IUPAC Name 2-methoxy-5-propylphenol 2-methoxy-4-propylphenol

Common Name 5-Propylguaiacol Dihydroeugenol / Coerulignol

CAS Number 58539-27-8 2785-87-7

Origin
Isomerization / Stress

Metabolite
Primary Lignin Monomer

Substitution Meta to phenol hydroxy Para to phenol hydroxy

Structural Logic: The 5-position substitution is thermodynamically less favored in primary

monolignol biosynthesis (which directs alkyl chains to the 4-position via coniferyl alcohol

precursors).[1] Consequently, the presence of 5-propylguaiacol serves as a specific indicator of

post-biosynthetic modification, thermal rearrangement, or catalytic isomerization.

Natural Occurrence & Biological Sources[1][4][5]
A. Aquilaria spp. (Agarwood/Gaharu)
The most significant biological (non-pyrolytic) source of 5-propylguaiacol is the resinous

heartwood of Aquilaria trees (Thymelaeaceae), known as Agarwood or Gaharu.[1]

Context: Agarwood formation is an immune response to physical injury or fungal infection

(Phialophora spp.).[1] The tree produces a dark, dense resin to seal the wound.

Occurrence Data: In solvent extracts of high-grade Gaharu, 5-propylguaiacol has been

identified at relative concentrations of 0.11% – 0.23%.[1]

Significance: Unlike standard wood constituents, its presence correlates with the complex

"stress resin" profile, co-occurring with sesquiterpenes and chromones. It contributes to the

warm, spicy, and balsamic olfactory notes of the incense.

B. Pyrolysis of Hardwood Lignin (Wood Smoke)
5-Propylguaiacol is a consistent, albeit minor, constituent of wood smoke condensates and

liquid smoke flavorings.
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Mechanism: During the pyrolysis of hardwood (e.g., Oak, Hickory), lignin depolymerizes.

While the bulk of the product is 4-propylguaiacol, high temperatures induce a Friedel–Crafts-

like alkyl migration, shifting the propyl chain from the para (4) to the meta (5) position.[1]

Tobacco Curing: In Kentucky Dark Fire-Cured Tobacco, 5-propylguaiacol is detected (approx.

0.03% of volatile fraction) as a direct result of the hardwood smoke used in the curing

process, rather than being native to the tobacco leaf itself.[1]

C. "Lignin-First" Biorefinery Products
In modern drug development and green chemistry, 5-propylguaiacol is observed as a product

of Reductive Catalytic Fractionation (RCF) of lignocellulose.[1]

Catalytic Pathway: When lignin is treated with heterogeneous catalysts (e.g., Ir/Nb₂O₅ or

Zeolites) in the presence of hydrogen or alcohols, the primary 4-propylguaiacol units

undergo isomerization.

Yields: In catalytic systems optimizing for aromatics, 5-propylguaiacol can constitute 5–10%

of the monomeric phenolic fraction, often serving as a marker for catalyst acidity (which

promotes migration).

Formation Mechanisms & Pathways[1][6]
Understanding the formation of 5-propylguaiacol requires mapping the deviation from the

standard Phenylpropanoid pathway.[1]

Diagram 1: Thermal & Catalytic Isomerization Pathway
This diagram illustrates how the abundant 4-propylguaiacol (Lignin G-unit) converts to the 5-

propyl isomer under thermal or acid-catalytic stress.[1]
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Caption: Mechanistic pathway showing the isomerization of the kinetic product (4-propyl) to the

thermodynamic isomer (5-propyl).

Analytical Isolation Protocols
Detection of 5-propylguaiacol requires high-resolution separation due to the co-elution risk with

4-propylguaiacol and eugenol derivatives.

Protocol: GC-MS Identification in Natural Extracts
Extraction:

Sample: 10g Pulverized Agarwood or Wood Smoke Condensate.

Solvent: Dichloromethane (DCM) or Supercritical CO₂.[1]

Method: Sonicate (30 min, <40°C) to prevent thermal artifacting during extraction.

Derivatization (Optional but Recommended):

Silylate with BSTFA + 1% TMCS to improve peak shape and separation of isomers.

GC-MS Parameters:

Column: DB-5ms or equivalent (5% phenyl-methylpolysiloxane), 30m x 0.25mm.[1]

Carrier Gas: Helium @ 1.0 mL/min.

Temp Program: 60°C (2 min) → 3°C/min → 240°C. Slow ramp is critical for isomer

resolution.

Identification Criteria (Self-Validating):

Retention Index (RI):

4-Propylguaiacol: ~1360–1370 (DB-5)[1]
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5-Propylguaiacol:~1384–1395 (DB-5)[1]

Note: The 5-isomer typically elutes after the 4-isomer due to steric shielding of the

hydroxyl group affecting volatility.[1]

Mass Spectrum (EI, 70eV):

Molecular Ion: m/z 166.[2]

Base Peak: m/z 137 (Loss of ethyl group).[3]

Differentiation: Compare ratio of m/z 137 to m/z 166; 5-isomers often show subtle

intensity differences in tropylium ion formation compared to 4-isomers.[1]

Implications for Drug Development
While currently a niche molecule, 5-propylguaiacol possesses properties relevant to

pharmaceutical applications:

Antioxidant Activity: Like other guaiacols, it acts as a radical scavenger. The steric position of

the propyl group in the 5-position may alter lipid solubility and membrane interaction

compared to the 4-isomer.[1]

Anti-Inflammatory Potential: Phenolics from Aquilaria are studied for NF-κB inhibition.[1] The

specific activity of the 5-isomer remains an open avenue for structure-activity relationship

(SAR) studies, particularly as a more stable analog of eugenol.[1]

Bio-Sourcing: For "natural" labeling in formulations, 5-propylguaiacol must be sourced from

Aquilaria extracts or natural wood smoke condensates, as opposed to catalytic synthesis

from lignin.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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